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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Disperse Red 17. The following procedural guidance is designed to
ensure the safe management of this substance in a laboratory setting, aligning with best
practices for chemical safety and environmental responsibility.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize
exposure and ensure the safety of laboratory personnel when handling Disperse Red 17. The
following table summarizes the recommended PPE.
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PPE Category

Specification

Eye Protection

ANSI Z87.1 compliant safety glasses with side
shields are the minimum requirement. Chemical
safety goggles are recommended, especially
when there is a risk of splashing or dust
generation. A face shield should be used in
conjunction with goggles for maximum
protection during procedures with a high splash

potential.

Hand Protection

Chemical-resistant gloves are mandatory. While
specific breakthrough time data for Disperse
Red 17 is not readily available, general
guidance for azo dyes suggests the use of nitrile
or butyl rubber gloves. It is crucial to inspect
gloves for any signs of degradation or
perforation before and during use. Gloves
should be changed immediately if contamination

is suspected.

Body Protection

A standard laboratory coat should be worn to
protect against skin contact. For procedures
with a higher risk of significant exposure, a
chemically resistant apron or coveralls should

be considered.

Respiratory Protection

Respiratory protection is generally not required
when handling small quantities in a well-
ventilated area. However, if dust is generated or
if working in an area with inadequate ventilation,
a NIOSH-approved N95 or higher particulate
respirator should be used. For higher
concentrations or the potential for aerosol
generation, a respirator with an organic vapor

cartridge may be necessary.

Operational Plan
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A systematic approach to handling Disperse Red 17 is essential to maintain a safe laboratory

environment. The following workflow outlines the key steps from preparation to disposal.

Handling and Disposal Workflow for Disperse Red 17

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE

:

Prepare Well-Ventilated Work Area

Handling

Weigh Solid in a Fume Hood or Vented Enclosure

:

Dissolve in Appropriate Solvent

;

Perform Experimental Procedure

Decontamination & Spill Cantrol

Decontaminate Surfaces with Soap and Water

Disposal

Manage Spills with Absorbent Material

Collect Waste in Labeled, Sealed Containers |<&

:

Consult SDS and Institutional Guidelines

;

Dispose Through a Licensed Hazardous Waste Facility
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Handling and Disposal Workflow

Step-by-Step Guidance:

e Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Disperse Red 17 before beginning
any work.[1]

Ensure all necessary PPE is available and in good condition.

Prepare a designated work area, preferably within a chemical fume hood or a well-
ventilated space, to minimize inhalation exposure.[1]

e Handling:

[¢]

[¢]

[e]

[e]

When weighing the solid powder, do so in a fume hood or a ventilated balance enclosure
to prevent the generation of airborne dust.

Avoid creating dust during handling.
If dissolving the compound, add it slowly to the solvent to prevent splashing.

Keep containers tightly closed when not in use.

e Decontamination and Spill Control:

In case of a spill, avoid generating dust.

For small spills, gently sweep up the solid material using a dustpan and brush or a HEPA-
filtered vacuum.

Place the collected material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with soap and water.

For large spills, evacuate the area and follow your institution's emergency procedures.
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Disposal Plan

Proper disposal of Disperse Red 17 and its contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

Waste Categorization:

Disperse Red 17, as an azo dye, and any materials contaminated with it, should be
considered hazardous waste. While a specific EPA waste code is not assigned to Disperse
Red 17 itself, waste from the production of dyes and pigments may be classified under the
K181 waste code if it contains certain hazardous constituents.[2][3] It is essential to consult
with your institution's Environmental Health and Safety (EHS) department for specific guidance
on waste stream identification and labeling.

Disposal Procedure:

e Segregation: Collect all waste materials containing Disperse Red 17, including unused
product, contaminated labware (e.g., pipette tips, weighing boats), and contaminated PPE, in
a dedicated, clearly labeled, and sealed hazardous waste container.

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "Disperse Red 17," and any other information required by your institution
and local regulations.

o Storage: Store the sealed waste container in a designated and secure satellite accumulation
area until it is collected for disposal.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal company. The recommended method of
disposal for this type of chemical is incineration at a permitted industrial combustion plant.[1]
Do not dispose of Disperse Red 17 down the drain or in the regular trash.

Quantitative Data

Specific occupational exposure limits (OELs) such as OSHA PELs, ACGIH TLVs, or NIOSH
RELs have not been established for Disperse Red 17. Similarly, specific glove breakthrough
time data for Disperse Red 17 is not available in the reviewed literature. In the absence of
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substance-specific data, a conservative approach should be taken, adhering to the general
safety precautions for handling azo dyes and minimizing all potential routes of exposure.
Regular consultation with your institution's safety officer is recommended to ensure compliance
with the most current safety standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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